Cas no 1015568-95-2 (N-benzyl-2-methyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide)

• Product Name: N-benzyl-2-methyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
• CAS No: 1015568-95-2
• MF: C₁₇H₁₈N₂O₅S₂
• MW: 394.465221881866
• CID: 5981693
• PubChem ID: 20995572
• Update Time: 2025-07-15

N-benzyl-2-methyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-methyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
• N-benzyl-2-methyl-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
• Benzenesulfonamide, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-2-methyl-N-(phenylmethyl)-
• 1015568-95-2
• VU0640726-1
• F5293-0097
• AKOS003153639
• N-BENZYL-4-(1,1-DIOXIDO-3-OXO-2-ISOTHIAZOLIDINYL)-2-METHYLBENZENESULFONAMIDE
• N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-2-methylbenzenesulfonamide

• Inchi： 1S/C17H18N2O5S2/c1-13-11-15(19-17(20)9-10-25(19,21)22)7-8-16(13)26(23,24)18-12-14-5-3-2-4-6-14/h2-8,11,18H,9-10,12H2,1H3
• InChI Key： QTHZZGCYSBUGCF-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CC=C2)(=O)=O)=CC=C(N2C(=O)CCS2(=O)=O)C=C1C

Computed Properties

• Exact Mass: 394.06571403g/mol
• Monoisotopic Mass: 394.06571403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 621.3±65.0 °C(Predicted)
• pka: 11.58±0.30(Predicted)

Additional information on N-benzyl-2-methyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide

N-benzyl-2-methyl-4-(1,1,3-trioxo-1λ⁶,2-thiazolidin-2-yl)benzene-1-sulfonamide: A Comprehensive Overview of CAS No. 1015568-95-2

N-benzyl-2-methyl-4-(1,1,3-trioxo-1λ⁶,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS No. 1015568-95-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-inflammatory and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

The chemical structure of N-benzyl-2-methyl-4-(1,1,3-trioxo-1λ⁶,2-thiazolidin-2-yl)benzene-1-sulfonamide is characterized by a benzene ring substituted with a benzyl group at the 1-position, a methyl group at the 2-position, and a thiazolidine ring with a trioxo substituent at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The thiazolidine ring is particularly noteworthy due to its role in modulating various biological processes.

The synthesis of N-benzyl-2-methyl-4-(1,1,3-trioxo-1λ⁶,2-thiazolidin-2-yl)benzene-1-sulfonamide typically involves several steps. One common approach is to start with 4-chloro-N-benzylbenzenesulfonamide and react it with 2-methylthiazolidine in the presence of an appropriate base and solvent. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of this compound.

In terms of biological activities, N-benzyl-2-methyl-4-(1,1,3-trioxo-1λ⁶,2-thiazolidin-2-yl)benzene-1-sulfonamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been reported to exhibit anti-cancer properties by inducing apoptosis in cancer cells and inhibiting cell proliferation.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of N-benzyl-2-methyl-4-(1,1,3-trioxo-1λ⁶,2-thiazolidin-2-yl)benzene-1-sulfonamide as a lead compound for the development of new anti-inflammatory drugs. The study found that this compound effectively reduced inflammation in animal models of arthritis without causing significant side effects. These findings suggest that further optimization and clinical evaluation are warranted.

In the context of cancer research, several studies have explored the mechanism by which N-benzyl-2-methyl-4-(1,1,3-trioxo-1λ⁶,2-thiazolidin-2-yl)benzene-1-sulfonamide exerts its anti-cancer effects. One mechanism involves the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. By targeting these pathways, this compound can induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells.

Beyond its anti-inflammatory and anti-cancer properties, N-benzyl-2-methyl-4-(1,1,3-trioxo-1λ⁶,2-thiazolidin-2-yl)benzene-1-sulfonamide has also been investigated for its potential neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of neurodegenerative diseases such as Alzheimer's disease. These findings open up new avenues for exploring its therapeutic potential in neurological disorders.

The safety profile of N-benzyl-2-methyl-4-(1,1,3-trioxo-1λ⁶,2-thiazolidin-2-y l)benzene - 1 - sulfonamide strong > is an important consideration for its development as a therapeutic agent . Extensive toxicity studies have been conducted to evaluate its safety in various animal models . Results from these studies indicate that this compound exhibits low toxicity at therapeutic doses , making it a promising candidate for further clinical evaluation . p > < p > In conclusion , N - benzyl - 2 - methyl - 4 - ( 0 , 0 , 3 - trioxo - 0 λ ^ { 6 } , 0 - thiazolidin - 0 - yl ) benzene - 0 - sulfonamide ( CAS No . 0005568 - 95 - 0 ) represents a multifaceted compound with significant potential for various therapeutic applications . Its unique chemical structure , coupled with its diverse biological activities , positions it as a valuable lead compound for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of inflammatory , cancerous , and neurodegenerative diseases . p > article > response >